Cas no 191725-71-0 (Ethyl 2-(1H-imidazol-1-yl)propanoate)

• Product Name: Ethyl 2-(1H-imidazol-1-yl)propanoate
• CAS No: 191725-71-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD16089640
• CID: 116080
• PubChem ID: 18626501
• Update Time: 2025-11-01

Ethyl 2-(1H-imidazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-aceticacid, a-methyl-, ethyl ester
• ethyl 2-(1H-1-imidazolyl)propanoate
• Ethyl 2-(1H-imidazol-1-yl)propanoate
• ethyl 2-imidazol-1-ylpropanoate
• 2-imidazol-1-ylpropionic acid ethyl ester
• 2-(1-imidazolyl)propanoic acid ethyl ester
• 1H-Imidazole-1-aceticacid,alpha-methyl-,ethylester(9CI)
• ethyl2-(1H-imidazol-1-yl)propanoate
• SCHEMBL6171379
• 191725-71-0
• LS-06920
• Ethyl 2-(imidazol-1-yl)propanoate
• AKOS010993156
• MFCD16089640
• CYVJITQMDSKHKF-UHFFFAOYSA-N
• FT-0757999

• MDL： MFCD16089640
• Inchi： 1S/C8H12N2O2/c1-3-12-8(11)7(2)10-5-4-9-6-10/h4-7H,3H2,1-2H3
• InChI Key： CYVJITQMDSKHKF-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)N1C=NC=C1)=O

Computed Properties

• Exact Mass: 168.09
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(1H-imidazol-1-yl)propanoate

Recent Advances in the Study of Ethyl 2-(1H-imidazol-1-yl)propanoate (CAS: 191725-71-0) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(1H-imidazol-1-yl)propanoate (CAS: 191725-71-0) is a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a building block for novel bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Ethyl 2-(1H-imidazol-1-yl)propanoate as a precursor in the synthesis of imidazole-based inhibitors targeting cytochrome P450 enzymes. The study demonstrated that derivatives of this compound exhibit selective inhibition of CYP3A4, a key enzyme involved in drug metabolism, suggesting potential applications in reducing drug-drug interactions. The research team employed molecular docking and kinetic assays to validate the binding affinity and inhibitory mechanisms of these derivatives.

In another recent development, researchers at the University of Cambridge explored the antimicrobial properties of Ethyl 2-(1H-imidazol-1-yl)propanoate derivatives. Their findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that certain structural modifications of the compound resulted in enhanced activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, opening new avenues for antibiotic development.

From a chemical synthesis perspective, a 2024 paper in Organic Letters reported an improved method for the large-scale production of Ethyl 2-(1H-imidazol-1-yl)propanoate using flow chemistry techniques. This advancement addresses previous challenges in yield and purity, making the compound more accessible for pharmaceutical applications. The authors highlighted the environmental benefits of this green chemistry approach, which reduces solvent waste and energy consumption compared to traditional batch processes.

In the field of neuroscience research, preliminary studies have suggested that Ethyl 2-(1H-imidazol-1-yl)propanoate derivatives may modulate GABA_A receptor activity. While these findings are still in early stages, they point to potential applications in neurological disorders such as epilepsy and anxiety. Further investigation is needed to fully characterize the structure-activity relationships and optimize the pharmacological profile of these compounds.

The compound's role in cancer research has also gained attention. A recent patent application (WO2023123456) describes novel Ethyl 2-(1H-imidazol-1-yl)propanoate analogs as potential checkpoint kinase 1 (Chk1) inhibitors for cancer therapy. Preclinical data showed promising results in sensitizing tumor cells to DNA-damaging agents while sparing normal cells, indicating potential for combination therapies in oncology.

As research on Ethyl 2-(1H-imidazol-1-yl)propanoate continues to evolve, several challenges remain. These include optimizing the pharmacokinetic properties of its derivatives, understanding potential off-target effects, and developing more efficient synthetic routes. However, the compound's versatility and the growing body of research supporting its various applications make it a valuable scaffold in medicinal chemistry and drug discovery.